Cas no 1097797-18-6 (2-(morpholin-2-yl)-1,3-benzothiazole)

• Product Name: 2-(morpholin-2-yl)-1,3-benzothiazole
• CAS No: 1097797-18-6
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 6594219
• PubChem ID: 19897217
• Update Time: 2025-10-31

2-(morpholin-2-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-2-yl)-1,3-benzothiazole
• Benzothiazole, 2-(2-morpholinyl)-
• EN300-1826476
• CS-0267497
• 2-(Benzo[d]thiazol-2-yl)morpholine
• 1097797-18-6

• Inchi： 1S/C11H12N2OS/c1-2-4-10-8(3-1)13-11(15-10)9-7-12-5-6-14-9/h1-4,9,12H,5-7H2
• InChI Key： SGAUMUILGKCSSJ-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C1OCCNC1

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.4Ų
• XLogP3: 1.4

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 380.5±37.0 °C(Predicted)
• pka: 7.58±0.40(Predicted)

Additional information on 2-(morpholin-2-yl)-1,3-benzothiazole

Professional Introduction to Compound with CAS No. 1097797-18-6 and Product Name: 2-(morpholin-2-yl)-1,3-benzothiazole

2-(morpholin-2-yl)-1,3-benzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1097797-18-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole class, a scaffold widely recognized for its diverse biological activities and potential therapeutic applications. The presence of a morpholine moiety in its structure introduces unique pharmacophoric features that contribute to its pharmacological profile, making it a subject of intense research interest.

The benzothiazole core is a well-documented pharmacophore in drug discovery, exhibiting a broad spectrum of biological activities including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The integration of the morpholin-2-yl group into the benzothiazole framework enhances the compound's solubility and bioavailability, which are critical factors in drug development. This modification also imparts additional hydrogen bonding capabilities, potentially improving binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(morpholin-2-yl)-1,3-benzothiazole and biological targets. Studies have demonstrated that this compound can interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary computational studies indicate that it may bind to enzymes involved in metabolic pathways relevant to inflammation and cancer progression.

In the realm of medicinal chemistry, the synthesis of derivatives of 2-(morpholin-2-yl)-1,3-benzothiazole has been explored to optimize its pharmacological properties. Researchers have focused on modifying substituents on the benzothiazole ring and the morpholine group to enhance potency, selectivity, and pharmacokinetic profiles. These efforts have led to the identification of novel analogs with improved biological activity and reduced toxicity.

One particularly intriguing aspect of 2-(morpholin-2-yl)-1,3-benzothiazole is its potential application in oncology. Preclinical studies have suggested that this compound may exhibit antitumor activity by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been hypothesized that it could inhibit kinases or other enzymes critical for cancer cell growth. While these findings are promising, further research is necessary to validate these effects in vivo and assess their translational potential.

The role of morpholine derivatives in medicinal chemistry cannot be overstated. Morpholine-containing compounds are known for their ability to enhance drug-like properties such as solubility and metabolic stability. In the case of 2-(morpholin-2-yl)-1,3-benzothiazole, the morpholine group likely contributes to these favorable characteristics, making it an attractive candidate for further development. Additionally, morpholine derivatives have been successfully incorporated into various therapeutic agents, underscoring their importance in drug design.

Another area of interest is the antimicrobial activity of 2-(morpholin-2-yl)-1,3-benzothiazole. Emerging evidence suggests that benzothiazole derivatives can disrupt bacterial cell membranes or inhibit essential bacterial enzymes. The structural features of this compound may enable it to interact with bacterial targets in a manner similar to known antimicrobial agents. However, resistance mechanisms remain a concern, and ongoing research aims to address this challenge by developing novel derivatives with enhanced efficacy.

The synthesis of 2-(morpholin-2-yl)-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the benzothiazole core and introduce the morpholine group efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in achieving regioselective modifications on the benzothiazole ring.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for compounds like 2-(morpholin-2-yl)-1,3-benzothiazole intended for preclinical or clinical use. Quality control measures must be implemented at every stage of production to guarantee consistency and safety. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the identity and purity of the compound.

The future directions for research on 2-(morpholin-2-yl)-1,3-benzothiazole are multifaceted. Investigating its mechanism of action at a molecular level will provide insights into its therapeutic potential and help identify possible side effects. Additionally, exploring its interactions with complex biological systems using systems biology approaches may uncover new applications or reveal unexpected effects.

In conclusion,2-(morpholin-2-yl)-1,3-benzothiazole (CAS No. 1097797-18-6) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The integration of computational modeling with experimental validation has accelerated progress in understanding its pharmacological properties. As research continues，this compound is poised to contribute significantly to advancements in drug discovery，particularly in areas such as oncology，antimicrobial therapy，and inflammatory diseases。